Cas no 113985-52-7 (3-(pyridin-2-yl)prop-2-en-1-ol)

• Product Name: 3-(pyridin-2-yl)prop-2-en-1-ol
• CAS No: 113985-52-7
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD18384384
• CID: 130361
• PubChem ID: 13864855
• Update Time: 2025-11-01

3-(pyridin-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-pyridinyl)-2-Propen-1-ol
• (2E)-3-(2-Pyridinyl)-2-propen-1-ol
• 2-Propen-1-ol,3-(2-pyridinyl)-, (E)- (9CI)
• (E)-3-(2-pyridin-4-ylvinyl)phenylamine
• (E)-3-(2'-pyridinyl)allyl alcohol
• (E)-3-(2-pyridyl)-2-propen-1-ol
• 3-((1E)-2-(4-pyridyl)vinyl)phenylamine
• 3-(2-pyridyl)prop-2-en-1-ol
• 3-(pyridin-2-yl)prop-2-en-1-ol
• AC1LI2PE
• AO-080
• HMS1605L17
• HMS2886J21
• NSC204928
• SBB072767
• 113985-52-7
• 2-Propen-1-ol, 3-(2-pyridinyl)-
• AS-32095
• 2-Propen-1-ol, 3-(2-pyridinyl)-, (E)-
• CS-0212823
• SCHEMBL3260153
• EN300-1246700
• (2E)-3-(PYRIDIN-2-YL)PROP-2-EN-1-OL
• (E)-3-(Pyridin-2-yl)prop-2-en-1-ol
• SDTYYJCFJVDMLT-HWKANZROSA-N
• 2-Propen-1-ol,3-(2-pyridinyl)-(9CI)
• 2-Propen-1-ol,3-(2-pyridinyl)-,(E)-(9CI)
• SCHEMBL6140060
• CS-11479
• 3-(2-Pyridinyl)-2-propen-1-ol
• 3-(2-Pyridyl)-2-propen-1-ol
• AC7737
• CS-0356750
• AKOS015856231
• MFCD18384384
• A888395
• 131610-03-2
• (E)-3-pyridin-2-ylprop-2-en-1-ol

• MDL： MFCD18384384
• Inchi： 1S/C8H9NO/c10-7-3-5-8-4-1-2-6-9-8/h1-6,10H,7H2/b5-3+
• InChI Key： SDTYYJCFJVDMLT-HWKANZROSA-N
• SMILES： OC/C=C/C1C=CC=CN=1

Computed Properties

• Exact Mass: 135.068413911g/mol
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.08710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(pyridin-2-yl)prop-2-en-1-ol

Recent Advances in the Study of 3-(pyridin-2-yl)prop-2-en-1-ol (CAS: 113985-52-7) in Chemical Biology and Pharmaceutical Research

3-(pyridin-2-yl)prop-2-en-1-ol (CAS: 113985-52-7) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This α,β-unsaturated alcohol derivative containing a pyridine moiety has demonstrated remarkable potential as a versatile building block in medicinal chemistry and as a bioactive scaffold in drug discovery. Recent studies have focused on its synthetic applications, biological activities, and mechanism of action, particularly in the context of developing novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a Michael acceptor in covalent inhibitor design. Researchers demonstrated that 3-(pyridin-2-yl)prop-2-en-1-ol could be effectively incorporated into targeted covalent inhibitors (TCIs) for kinase modulation, with the pyridine nitrogen serving as an important pharmacophore for binding affinity. The study reported successful development of several potent inhibitors showing nanomolar activity against specific cancer-related kinases, with the 113985-52-7 scaffold contributing significantly to both covalent binding and selectivity profiles.

In the field of antimicrobial research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters highlighted the compound's utility in combating drug-resistant bacterial strains. The research team synthesized a series of derivatives based on 3-(pyridin-2-yl)prop-2-en-1-ol and evaluated their activity against ESKAPE pathogens. Several analogs showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The study proposed that the compound's mechanism involves disruption of bacterial membrane integrity and inhibition of essential metabolic pathways.

Recent advances in synthetic methodology have also expanded the applications of 113985-52-7. A 2023 publication in Organic Letters described a novel asymmetric synthesis route that significantly improved the enantiomeric purity of derivatives. This development is particularly important for pharmaceutical applications where chirality plays a crucial role in biological activity. The new synthetic approach achieved >99% ee for several key intermediates, enabling more precise structure-activity relationship studies.

From a drug delivery perspective, researchers have investigated 3-(pyridin-2-yl)prop-2-en-1-ol as a component of prodrug systems. A 2024 study in Molecular Pharmaceutics demonstrated its effectiveness as a linker in antibody-drug conjugates (ADCs), showing improved stability in circulation and enhanced payload release at target sites compared to traditional linkers. The compound's balanced hydrophilicity/lipophilicity and chemical stability under physiological conditions make it particularly suitable for such applications.

In conclusion, recent research on 3-(pyridin-2-yl)prop-2-en-1-ol (CAS: 113985-52-7) has revealed its multifaceted potential in pharmaceutical development. The compound serves as a valuable scaffold for drug discovery, a versatile building block in synthetic chemistry, and an effective component in advanced drug delivery systems. Future research directions may focus on expanding its applications in targeted therapies, exploring its potential in neurodegenerative diseases, and further optimizing its synthetic accessibility for large-scale production.